Cas no 2680587-60-2 (2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680587-60-2
• MF: C₁₆H₁₂F₃NO₃
• MW: 323.26659488678
• CID: 5631366
• PubChem ID: 165920731
• Update Time: 2025-10-29

2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294347
• 2680587-60-2
• 2-{[1,1'-biphenyl]-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid
• 2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C16H12F3NO3/c17-16(18,19)15(23)20-13(14(21)22)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H,(H,20,23)(H,21,22)
• InChI Key： UHUORWMRTFMPPK-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=CC(C2C=CC=CC=2)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 323.07692773g/mol
• Monoisotopic Mass: 323.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid

Introduction to 2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic Acid (CAS No. 2680587-60-2)

2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680587-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its biphenyl core and functionalized amide group, which imparts unique chemical and biological properties. The presence of a trifluoroacetamide moiety enhances its reactivity and stability, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 1,1'-biphenyl-4-yl in the molecule contributes to its potential applications in medicinal chemistry due to the rigidity and electronic properties of the biphenyl ring system. This feature is particularly relevant in the design of small-molecule inhibitors targeting specific biological pathways. The trifluoroacetamide substituent, on the other hand, is known for its ability to modulate pharmacokinetic properties such as solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been a growing interest in the synthesis and application of fluorinated compounds in pharmaceuticals. The introduction of fluorine atoms into molecular structures often leads to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. Trifluoroacetamide derivatives have been extensively studied for their potential as pharmacophores in various therapeutic areas, including oncology, inflammation, and infectious diseases. The compound under discussion, 2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid, represents a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. The combination of the biphenyl ring and the trifluoroacetamide group provides multiple reactive sites that can be selectively modified to produce a diverse array of derivatives. This flexibility is particularly advantageous in drug discovery programs where rapid access to structurally diverse compounds is essential for hit identification and optimization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling studies. These techniques have been instrumental in predicting the binding modes and interactions of 2-{1,1'-biphenyl-4-yl}-2-(2,2,2-trifluoroacetamido)acetic acid with biological targets. For instance, studies using molecular dynamics simulations have revealed that the biphenyl moiety can effectively engage with hydrophobic pockets in protein active sites, while the trifluoroacetamide group provides hydrogen bonding capabilities. Such insights are crucial for designing molecules with improved target specificity.

The synthesis of 2680587-60-2 involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions for constructing the biphenyl core, followed by nucleophilic substitution or condensation reactions to introduce the trifluoroacetamide functionality. These synthetic strategies not only demonstrate the compound's accessibility but also showcase the integration of transition metal catalysis and fluorinated chemistry into pharmaceutical research.

In terms of biological activity, preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, modifications at the amide or carboxylic acid positions could lead to compounds with potent activity against kinases or proteases. Such findings align with current trends in drug development where structure-based design is used to fine-tune molecular properties for optimal therapeutic efficacy.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The unique electronic environment created by fluorine atoms influences both physical properties (e.g., lipophilicity) and biological interactions (e.g., receptor binding). In this regard, 2680587-60-2 serves as a valuable scaffold for exploring fluorine-mediated effects on drug-like characteristics. Its incorporation into lead compounds could result in enhanced pharmacological profiles compared to non-fluorinated analogs.

As research continues to uncover new therapeutic targets and mechanisms, 1,1'-biphenyl-4-yl containing molecules like 2680587-60-2 are likely to play an increasingly important role in drug discovery pipelines. Collaborative efforts between synthetic chemists and biologists will be essential for translating these findings into clinical applications. The compound's structural features offer a rich foundation for innovation across multiple therapeutic domains.

The future prospects for trifluoroacetamide derivatives remain bright as new synthetic techniques and analytical tools become available. Advances such as flow chemistry and high-throughput screening are accelerating the pace at which novel compounds can be generated and evaluated. By leveraging these technologies, 2680587-60-2 could be transformed into a family of bioactive molecules with significant clinical potential.